Cas no 1807044-01-4 (Ethyl 5-cyano-2-fluoro-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 5-cyano-2-fluoro-3-(trifluoromethylthio)phenylacetate
• CAS No: 1807044-01-4
• MF: C₁₂H₉F₄NO₂S
• MW: 307.263975858688
• CID: 4944924
• Update Time: 2025-06-22

Ethyl 5-cyano-2-fluoro-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-fluoro-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9F4NO2S/c1-2-19-10(18)5-8-3-7(6-17)4-9(11(8)13)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： YFUQQCNVYHVUMW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=CC(=C1F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-cyano-2-fluoro-3-(trifluoromethylthio)phenylacetate

Ethyl 5-Cyano-2-Fluoro-3-(Trifluoromethylthio)Phenylacetate: A Comprehensive Overview

Ethyl 5-cyano-2-fluoro-3-(trifluoromethylthio)phenylacetate is a complex organic compound with the CAS number 1807044-01-4. This compound is characterized by its unique structure, which includes a phenyl ring substituted with cyano, fluoro, and trifluoromethylthio groups, along with an ethyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of Ethyl 5-cyano-2-fluoro-3-(trifluoromethylthio)phenylacetate involves a series of carefully designed reactions to introduce the desired substituents onto the phenyl ring. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of transition metal catalysts in cross-coupling reactions has significantly improved the yield and purity of this compound.

One of the most notable features of this compound is its electronic properties, which are influenced by the electron-withdrawing cyano and trifluoromethylthio groups. These groups not only enhance the stability of the molecule but also contribute to its reactivity in various chemical transformations. Recent studies have shown that Ethyl 5-cyano-2-fluoro-3-(trifluoromethylthio)phenylacetate exhibits excellent catalytic activity in certain organic reactions, making it a valuable reagent in asymmetric synthesis.

In terms of biological activity, this compound has been investigated for its potential as a lead molecule in drug discovery. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties due to its ability to modulate key cellular pathways. Furthermore, its selectivity towards certain enzymes makes it a promising candidate for targeted therapies.

The application of Ethyl 5-cyano-2-fluoro-3-(trifluoromethylthio)phenylacetate extends beyond pharmaceuticals. In materials science, it has been explored as a precursor for the synthesis of advanced polymers and coatings with enhanced thermal and mechanical properties. Its ability to form stable bonds under harsh conditions makes it an attractive option for industrial applications.

From an environmental perspective, researchers are increasingly focusing on the biodegradability and eco-friendliness of such compounds. Recent findings indicate that Ethyl 5-cyano-2-fluoro-3-(trifluoromethylthio)phenylacetate can be metabolized by certain microorganisms, reducing its environmental footprint. This is particularly important as industries strive to adopt more sustainable practices.

In conclusion, Ethyl 5-cyano-2-fluoro-3-(trifluoromethylthio)phenylacetate is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new applications and properties, this compound is poised to make even greater contributions to scientific and industrial advancements.